N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-naphthamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H16N4OS/c1-14-12-20(26(25-14)22-23-18-8-4-5-9-19(18)28-22)24-21(27)17-11-10-15-6-2-3-7-16(15)13-17/h2-13H,1H3,(H,24,27)
• InChI Key: SSGKVPKCAOHQFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC3=CC=CC=C3C=C2)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H16N4OS
• Molecular Weight: 384.5 g/mol

Description

The compound “N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-naphthamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, a pyrazole, and a naphthamide. These groups are common in many pharmaceuticals and dyes, suggesting that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and pyrazole rings would likely contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These could include its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Pharmaceutical Applications

. . .

Anti-inflammatory Activities

. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Anticancer Activities

. This suggests that “N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-naphthamide” could potentially be used in cancer treatment.

Antimicrobial Activities

. This indicates that the compound could be used in the development of new antimicrobial agents.

Antidiabetic Activities

. This suggests that the compound could be used in the treatment of diabetes.

Anti-Alzheimer Activities

. This indicates that the compound could potentially be used in the treatment of Alzheimer’s disease.

Antihypertensive Activities

. This suggests that the compound could be used in the treatment of hypertension.

Antioxidant Activities

. This indicates that the compound could potentially be used in the treatment of diseases related to oxidative stress.

Safety And Hazards

The safety and hazards of a compound are typically determined through experimental studies. Without specific information on this compound, it’s difficult to predict its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. These could include further studies to determine its physical and chemical properties, its mechanism of action, and its potential uses.